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Compound of Interest

Compound Name: 20-Deoxynarasin

Cat. No.: B15580795

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Deoxynarasin is a polyether ionophore antibiotic, a class of compounds known for their
antimicrobial and coccidiostatic properties. The analysis of its concentration in animal tissues is
crucial for pharmacokinetic studies, residue monitoring, and drug development. This document
provides a detailed protocol for the extraction of 20-Deoxynarasin from various tissue matrices
for subsequent analysis, primarily by liquid chromatography-tandem mass spectrometry (LC-
MS/MS). The methodology is adapted from established and validated protocols for the closely
related compound, narasin.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the extraction of
narasin, a closely related ionophore, from various tissues using a validated LC-MS/MS method.
These values can be considered as target performance metrics for the 20-Deoxynarasin
protocol.
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Limit of Repeatability

Tissue Type Recovery Rate (%) Quantitation (LOQ) Precision (RSDr)
(nglg) (%)

Muscle 86.2 -103.5 0.75 3.9-138

Liver 86.2 - 103.5 0.75 3.9-13.8

Kidney 86.2 - 103.5 0.75 3.9-138

Fat 86.2 - 103.5 4.0 3.9-138

Milk 86.2 - 103.5 0.45 3.9-138

Data adapted from AOAC Official Method 2011.24 for narasin and monensin in bovine, swine,
and chicken tissues[1][2].

Experimental Workflow

Analytical Method Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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